Cas no 55546-21-9 (1-(hexyloxy)propan-2-ol)
1-(hexyloxy)propan-2-ol structure
Product Name:1-(hexyloxy)propan-2-ol
CAS No:55546-21-9
MF:C9H20O2
MW:160.253903388977
CID:1594237
PubChem ID:6453204
Update Time:2025-04-21
1-(hexyloxy)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(hexyloxy)propan-2-ol
- 2-propanol, 1-(hexyloxy)-
- 1-hexoxypropan-2-ol
- BWPAALSUQKGDBR-UHFFFAOYSA-N
- SCHEMBL186489
- AKOS011071846
- propylene glycol n-hexyl ether
- DTXSID60866487
- 55546-21-9
-
- Inchi: 1S/C9H20O2/c1-3-4-5-6-7-11-8-9(2)10/h9-10H,3-8H2,1-2H3
- InChI Key: BWPAALSUQKGDBR-UHFFFAOYSA-N
- SMILES: O(CC(C)O)CCCCCC
Computed Properties
- Exact Mass: 160.1464
- Monoisotopic Mass: 160.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 74
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
1-(hexyloxy)propan-2-ol Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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